Cas no 622-51-5 (P-Tolylurea)

• Product Name: P-Tolylurea
• CAS No: 622-51-5
• Molecular Formula: C₈H₁₀N₂O
• Molecular Weight: 150.1778
• MDL: MFCD00025433
• CID: 82778
• PubChem ID: 87576300

P-Tolylurea Properties

Names and Identifiers

• 1-(p-Tolyl)urea
• 4-Methylphenylurea
• p-Tolylurea
• (4-methylphenyl)urea
• 4-Tolylurea
• p-methylphenylurea
• p-Tolycarbamide
• p-Tolylcarbamide
• p-Tolyurea
• Urea,p-tolyl
• 1-(4-Methylphenyl)urea
• N-(4-Methylphenyl)urea
• N-p-Tolylurea
• NSC 66557
• Urea, p-tolyl-
• Urea, (4-methylphenyl)-
• JCJ6M4A3I5
• DMSHKWHLXNDUST-UHFFFAOYSA-N
• amino-N-(4-methylphenyl)amide
• para-Tolylurea
• 1-p-tolylurea
• 3-p-tolylurea
• N-(p-t
• D92325
• Maybridge4_001877
• AI3-52050
• HMS1526F07
• NCI-C02153
• BRN 2208088
• CCRIS 4875
• BS-3831
• NCGC00258386-01
• CHEMBL3187464
• CAS-622-51-5
• T0328
• DTXSID7021366
• SB76023
• UREA, N-(4-METHYLPHENYL)-
• 622-51-5
• NSC66557
• EN300-16680
• TOLYLUREA, P-
• FT-0629321
• Tox21_200832
• NCGC00177164-02
• Z56754677
• DTXCID901366
• NS00034980
• MFCD00025433
• NSC-66557
• UNII-JCJ6M4A3I5
• WLN: ZVMR D1
• BRD-K53876482-001-01-9
• A833677
• EINECS 210-739-2
• CS-0096273
• SCHEMBL81433
• N-(p-tolyl)urea
• AKOS000113516
• NCGC00177164-01
• 4-12-00-01923 (Beilstein Handbook Reference)
• STL124178
• 1(4-tolyl)urea
• DB-054107

• MDL： MFCD00025433
• InChIKey： DMSHKWHLXNDUST-UHFFFAOYSA-N
• Inchi： 1S/C8H10N2O/c1-6-2-4-7(5-3-6)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
• SMILES： O=C(N([H])[H])N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 2208088

Computed Properties

• Exact Mass: 150.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.079313
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• LogP: 2.25890
• PSA: 55.12000
• Refractive Index: 1.6180 (estimate)
• Boiling Point: 255 ºC
• Melting Point: 178.0 to 182.0 deg-C
• Flash Point: 108 ºC
• Color/Form: White powder.
• Solubility: Not determined.
• Density: 1.192

P-Tolylurea Security Information

• RTECS：YU4200000
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R33
• Risk Phrases： 33
• HazardClass：IRRITANT

P-Tolylurea Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds